N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H19ClN2O3S/c1-12-7-6-10-16(13(12)2)20(24(3,22)23)11-17(21)19-15-9-5-4-8-14(15)18/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: LIUZRERIFABGTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N(CC(=O)NC2=CC=CC=C2Cl)S(=O)(=O)C)C
• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol

Description

N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of a chlorophenyl group, a dimethyl-substituted aniline moiety, and a methylsulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide typically involves the following steps:

Formation of the acetamide backbone: This can be achieved by reacting 2-chlorophenylamine with acetic anhydride under acidic or basic conditions.

Introduction of the dimethyl-substituted aniline moiety: This step involves the reaction of the intermediate with 2,3-dimethylaniline in the presence of a suitable catalyst.

Addition of the methylsulfonyl group: The final step involves the sulfonylation of the aniline derivative using methylsulfonyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production methods for such compounds often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide involves its interaction with specific molecular targets. The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets would depend on the specific application and require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chlorophenyl)-2-(2,3-dimethylanilino)acetamide
• N-(2-chlorophenyl)-2-(N-methylsulfonylanilino)acetamide
• N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)propionamide

Uniqueness

N-(2-chlorophenyl)-2-(2,3-dimethyl-N-methylsulfonylanilino)acetamide is unique due to the specific combination of functional groups, which may confer distinct chemical and biological properties compared to its analogs. This uniqueness can be leveraged in designing compounds with tailored properties for specific applications.